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Compound of Interest

Compound Name: 3-DMTr-dG(iBu)

Cat. No.: B12405374

Essential Safety and Handling Guide for 3'-DMTr-
dG(iBu)

Topic: Personal Protective Equipment for Handling 3'-DMTr-dG(iBu)

Content Type: Provides essential, immediate safety and logistical information, including
operational and disposal plans. This content provides procedural, step-by-step guidance that
directly answers specific operational questions. Become customers' preferred source for
information on laboratory safety and chemical handling, building deep trust by providing value
beyond the product itself.

Audience: Researchers, scientists, and drug development professionals.

This guide provides crucial safety and handling information for 3'-O-(4,4'-Dimethoxytrityl)-N2-
isobutyryl-2'-deoxyguanosine, a key reagent in oligonucleotide synthesis. Adherence to these
guidelines is essential for ensuring personal safety and maintaining the integrity of the
compound.

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment when
handling 3'-DMTr-dG(iBu), which is a solid powder.[1] The level of protection should be
determined by a site-specific risk assessment.
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Protection Type

Recommended Equipment

Purpose

Eye and Face Protection

Safety glasses with side
shields or chemical splash
goggles.[2][3] A face shield
should be worn in addition to
goggles when there is a splash
hazard.[2]

To protect against splashes of
solvents used with the
compound and from airborne

powder.

Hand Protection

Disposable nitrile gloves.[2]
Consider double gloving for

added protection.

To prevent skin contact with
the chemical. Change gloves

immediately if contaminated.

Body Protection

A laboratory coat is the
minimum requirement.
Chemical-resistant coveralls
may be necessary for larger

quantities or in case of a spill.

To protect skin and personal

clothing from contamination.

Respiratory Protection

Not generally required for
small quantities handled in a
well-ventilated area or a
chemical fume hood. If
weighing or handling large
quantities of the powder, a
NIOSH-approved respirator

may be necessary.

To prevent inhalation of the

powder.

Foot Protection

Closed-toe shoes.

To protect feet from spills and

falling objects.

Handling and Storage

Storage:

o Store at -20°C in a tightly sealed container.

o Keep in a dry place, protected from humidity.
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Handling Workflow:
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Preparation

Don appropriate PPE

E’repare handling area in a fume hooa

G J

Handling
Y

Getrieve from -20°C storaga

[Allow to equilibrate to room temperature in a desiccatoa

:

Weigh desired amount

Gissolve in appropriate anhydrous solvenD
- J

Cleanup and Storage

El'ightly seal the containeD
(Return to -20°C storage)

(Dispose of waste properla
Clean the work area

Remove PPE
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Waste Collection

Gollect solid waste in a labeled, sealed containeD Gollect liquid waste in a labeled, sealed containeD

Temporary Storage

[Store waste in a designated hazardous waste accumulation areg

Final Disposal

Grrange for pickup by a licensed hazardous waste disposal compana

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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